Cas no 933758-97-5 (3-[(Benzyloxy)methyl]pyrrolidine)

• Product Name: 3-[(Benzyloxy)methyl]pyrrolidine
• CAS No: 933758-97-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1073138
• PubChem ID: 45075570
• Update Time: 2025-05-23

3-[(Benzyloxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(Benzyloxy)methyl]pyrrolidine
• 933758-97-5
• DTXSID30663066
• AKOS005263879
• Z976732876
• 3-((Benzyloxy)methyl)pyrrolidine
• 3-(phenylmethoxymethyl)pyrrolidine
• EN300-91455
• CS-0264027
• G18883

• MDL： MFCD08686873
• Inchi： 1S/C12H17NO/c1-2-4-11(5-3-1)9-14-10-12-6-7-13-8-12/h1-5,12-13H,6-10H2
• InChI Key： RFOAPIACLKWTAY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CNCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-[(Benzyloxy)methyl]pyrrolidine

Introduction to 3-[(Benzyloxy)methyl]pyrrolidine (CAS No. 933758-97-5)

3-[(Benzyloxy)methyl]pyrrolidine, with the chemical formula C13H17NO2 and CAS number 933758-97-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a benzyloxymethyl group and a pyrrolidine ring makes it a versatile scaffold for designing novel bioactive molecules.

The benzyloxy)methyl moiety is particularly noteworthy as it can serve as a protecting group or a functional handle for further chemical modifications. This feature is highly valuable in synthetic organic chemistry, where precise control over reaction pathways is essential. The pyrrolidine ring, on the other hand, is a common pharmacophore found in many biologically active compounds, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule modulators that target specific biological pathways. 3-[(Benzyloxy)methyl]pyrrolidine has shown promise in this regard, particularly in the context of enzyme inhibition and receptor binding studies. Its structural features allow for interactions with various biological targets, making it a valuable tool for high-throughput screening and lead optimization.

One of the most exciting applications of 3-[(Benzyloxy)methyl]pyrrolidine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop novel therapeutic strategies. The pyrrolidine ring in 3-[(Benzyloxy)methyl]pyrrolidine can be modified to enhance binding affinity to kinase active sites, while the benzyloxymethyl group provides flexibility for further derivatization.

Another area where this compound has shown potential is in the development of central nervous system (CNS) drugs. The ability of pyrrolidine derivatives to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders. Researchers have been exploring 3-[(Benzyloxy)methyl]pyrrolidine as a scaffold for designing new antipsychotic and antidepressant agents. Its structural motif allows for interactions with neurotransmitter receptors, which are critical targets for these types of therapies.

The synthesis of 3-[(Benzyloxy)methyl]pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the alkylation of pyrrolidine with benzyl alcohol derivatives, followed by methylation to introduce the benzyloxymethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 3-[(Benzyloxy)methyl]pyrrolidine has found utility in materials science and chemical biology. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with specific properties. Furthermore, it can serve as a ligand or intermediate in biochemical assays, helping researchers study enzyme mechanisms and protein-protein interactions.

The growing body of research on 3-[(Benzyloxy)methyl]pyrrolidine underscores its importance as a versatile building block in drug discovery and chemical synthesis. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly critical role in developing innovative therapies and materials. Future studies may explore new derivatives and applications, further solidifying its place as a cornerstone molecule in modern chemistry.